Cas no 1248167-93-2 (1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole)

• Product Name: 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole
• CAS No: 1248167-93-2
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 5558083
• Update Time: 2025-10-30

1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole

• Inchi： 1S/C10H9Cl2N3/c1-7-2-3-8(12)4-10(7)15-6-9(5-11)13-14-15/h2-4,6H,5H2,1H3
• InChI Key： UBUNPWKKKNCFOO-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2C)C=C(CCl)N=N1

Additional information on 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole

Introduction to 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole (CAS No: 1248167-93-2)

1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This heterocyclic compound, identified by the CAS number 1248167-93-2, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and methyl substituents on the phenyl ring, coupled with a chloromethyl group attached to the triazole ring, imparts distinct reactivity and utility in synthetic chemistry.

The compound's structure is a testament to the intricate balance between electronic and steric effects, which are pivotal in determining its chemical behavior. The chloro substituents on the aromatic ring enhance electrophilic aromatic substitution reactions, making it a valuable intermediate in constructing more complex molecular frameworks. Meanwhile, the methyl group provides steric hindrance and influences electronic distribution, affecting its interaction with biological targets.

In recent years, there has been a surge in research focusing on triazole derivatives due to their broad spectrum of biological activities. The triazole core is known for its stability and ability to form hydrogen bonds, which are crucial for binding to biological targets. Specifically, 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole has been explored for its potential in developing novel therapeutic agents. Its dual functionality allows for further derivatization, enabling the creation of molecules with tailored properties.

The pharmaceutical industry has shown particular interest in this compound due to its versatility as a building block. Researchers have leveraged its structure to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The chloromethyl group serves as a reactive handle for further functionalization through nucleophilic addition reactions, facilitating the synthesis of more complex molecules.

A notable application of this compound has been in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases like cancer. By designing molecules that specifically interact with kinase domains, researchers aim to modulate these pathways effectively. The unique combination of substituents in 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole makes it an attractive candidate for such applications.

In addition to its role in kinase inhibition, this compound has also been investigated for its antimicrobial properties. The presence of multiple electronegative atoms and functional groups enhances its ability to interact with microbial cell membranes and disrupt essential biological processes. This has led to studies exploring its efficacy against resistant bacterial strains, contributing to the ongoing battle against antibiotic resistance.

The synthesis of 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a halogenated phenyl derivative followed by cycloaddition reactions with azides to form the triazole ring. Subsequent functionalization steps introduce the chloromethyl group at the desired position. These synthetic routes underscore the compound's importance as a precursor in medicinal chemistry.

The compound's physicochemical properties have also been extensively studied to optimize its pharmaceutical applications. Parameters such as solubility, stability, and bioavailability are critical factors that determine a drug's efficacy and safety profile. Researchers have employed various techniques to modify these properties without compromising the core structure of 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole.

The growing body of research on this compound underscores its significance in modern drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like 1-(5-Chloro-2-methylphenyl)-4-(chloromethyl) -1H-1，2，3-triazole will remain at the forefront of therapeutic innovation. Their unique structural features offer unparalleled opportunities for designing molecules that can address unmet medical needs effectively.